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Compound of Interest

Compound Name: 1,3-Dibromo-5-chlorobenzene

Cat. No.: B031355

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,3-Dibromo-5-chlorobenzene (CAS No. 14862-52-3). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Information

1,3-Dibromo-5-chlorobenzene is a halogenated aromatic compound that presents as a white
to slightly pale-yellow crystalline powder.[1][2] It is crucial to be aware of its physical properties
and associated hazards to handle it safely.

Property Value
Molecular Formula C6H3Br2CI[3][4][5]
Molecular Weight 270.35 g/mol [5]
Melting Point 91-94 °C[3][6]
White to slightly pale-yellow crystalline
Appearance
powder[1][2]
Solubility Soluble in toluene[1]
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Hazard Classification

Description

Skin Irritation

Category 2: Causes skin irritation[4][5][7]

Eye Irritation

Category 2: Causes serious eye irritation[4][5][7]

Specific Target Organ Toxicity (Single Exposure)

Category 3: May cause respiratory irritation[4][5]
[7]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required PPE for handling 1,3-Dibromo-5-chlorobenzene.

Body Part

Personal Protective Equipment (PPE)

Eyes/Face

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards.[7] A face shield should be used
in conjunction with goggles when there is a
potential for splashing or handling large
quantities.[8][9]

Skin

Wear chemically resistant, impervious clothing.
[7] Disposable nitrile, vinyl, or latex gloves are
suitable for incidental contact.[8] For prolonged
contact or immersion, select gloves based on
chemical compatibility.[8] Viton or Silver Shield
gloves offer excellent protection against

chlorinated and aromatic solvents.[8]

Respiratory

Use only in a well-ventilated area, such as a
chemical fume hood.[4][7][10] If exposure limits
are exceeded or irritation is experienced, a full-
face respirator with an appropriate combination
filter for organic vapors and particulates should
be used.[7]
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Handling and Storage Protocols

Proper handling and storage procedures are essential to prevent accidents and maintain the
integrity of the chemical.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1,3-Dibromo-5-chlorobenzene.
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Step-by-Step Handling Procedures:

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[9]

o

Ensure a safety shower and eyewash station are readily accessible.[10]

[¢]

Put on all required personal protective equipment as detailed in the table above.[4][7]

[¢]

Conduct all handling operations within a certified chemical fume hood to ensure adequate
ventilation.[7][10]

e Handling:
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][7][10]
o Avoid contact with skin and eyes.[9][11]
o Wash hands and any exposed skin thoroughly after handling.[4][7][10]
o Keep the container tightly closed when not in use.[4][7][10]
o Storage:
o Store in a cool, dry, and well-ventilated place.[7][10][11]
o Keep the container tightly closed and stored in a locked-up area.[4][7]
o Store away from incompatible materials such as strong oxidizing agents.[1][10]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][9][10]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes.[9][10] If skin irritation occurs, get
medical advice/attention.[4][7] Wash

contaminated clothing before reuse.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.
[4][7] Remove contact lenses, if present and
easy to do. Continue rinsing for at least 15
minutes.[9] Seek immediate medical attention.
[4][10]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person.[9] Seek immediate medical
attention.[10]

Spill and Disposal Procedures

e Spill Response:

o In case of a spill, ensure adequate ventilation and wear appropriate PPE.

o Sweep up the solid material, avoiding dust generation, and shovel it into a suitable,

labeled container for disposal.[9][10][11]

o Do not let the chemical enter the drains.[9][10]

e Waste Disposal:
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o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[7][10]

o Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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